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Compound of Interest

Compound Name: Propynol

Cat. No.: B8291554

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular
characteristics of propynol, also known as propargyl alcohol or 2-propyn-1-ol. This document
outlines its molecular formula and weight, and presents a detailed experimental protocol for the
determination of its molecular weight. Furthermore, a key synthetic pathway is visualized to
provide a deeper understanding of its chemical context.

Core Molecular Data

Propynol is the simplest stable alcohol containing an alkyne functional group. Its chemical
identity is defined by its molecular formula and weight, which are fundamental parameters in
experimental and theoretical chemistry.

The molecular formula of propynol is CsH40O.[1][2][3] This indicates that each molecule of
propynol is composed of three carbon atoms, four hydrogen atoms, and one oxygen atom.
The molecular weight of propynol is 56.06 g/mol .[4] This value is crucial for stoichiometric
calculations in chemical reactions and for the preparation of solutions with specific molar
concentrations.
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Property Value

Molecular Formula CsH4O

Molecular Weight 56.06 g/mol

Appearance Colorless to straw-colored liquid
Boiling Point 114-115°C

Melting Point -51 to -48 °C

Density 0.9715 g/cm3

Experimental Determination of Molecular Weight

The molecular weight of a small organic molecule like propynol is most accurately determined
using mass spectrometry. This technique measures the mass-to-charge ratio (m/z) of ionized
molecules.

Protocol: Molecular Weight Determination by Electron
lonization Mass Spectrometry (EI-MS)

Objective: To determine the molecular weight of a purified propynol sample.

Materials:

Purified propynol sample

Volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an electron ionization (EI) source

Gas chromatograph (for GC-MS) or a direct insertion probe

Data acquisition and analysis software
Procedure:

e Sample Preparation:
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o Prepare a dilute solution of the propynol sample in a volatile solvent. The concentration
should be in the range of 1-10 pg/mL.

o For GC-MS analysis, the sample is injected into the gas chromatograph, where it is
vaporized and separated from any residual impurities before entering the mass
spectrometer.

o For direct insertion probe analysis, a small amount of the sample is placed in a capillary
tube and introduced directly into the ion source.

e lonization:

o In the El source, the vaporized sample molecules are bombarded with a beam of high-
energy electrons (typically 70 eV).

o This bombardment results in the ejection of an electron from the molecule, forming a
positively charged molecular ion (M*s).

e Mass Analysis:

o The newly formed ions are accelerated into the mass analyzer (e.g., a quadrupole or time-
of-flight analyzer).

o The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
e Detection:
o The separated ions are detected by an electron multiplier or a similar detector.

o The detector generates a signal that is proportional to the number of ions at each m/z
value.

o Data Analysis:
o The resulting mass spectrum is a plot of relative ion abundance versus m/z.

o The peak with the highest m/z value that corresponds to the intact molecule is the
molecular ion peak. The m/z value of this peak provides the molecular weight of the
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compound. For propynol, this would be observed at an m/z of approximately 56.

Synthesis of Propynol

Propynol can be synthesized through the copper-catalyzed addition of formaldehyde to
acetylene. This reaction is a fundamental process in industrial organic chemistry.

Reactants

Formaldehyde (CHz0)

Product

Acetylene (C2H2) Copper Catalyst Propynol (CsH40O)

Click to download full resolution via product page

Caption: Synthesis of Propynol from Formaldehyde and Acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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